2,4-Dichlorodec-4-ene

• CAS No.: 61700-02-5
• Molecular Formula: C10H18Cl2
• Molecular Weight: 209.15 g/mol
• IUPAC Name: 2,4-dichlorodec-4-ene
• InChI: InChI=1S/C10H18Cl2/c1-3-4-5-6-7-10(12)8-9(2)11/h7,9H,3-6,8H2,1-2H3
• InChI Key: QWFNSPDLRLYAOP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC=C(CC(C)Cl)Cl

Description

2,4-Dichlorodec-4-ene is a chlorinated alkene characterized by a 10-carbon chain (decene) with chlorine atoms at positions 2 and 4, and a double bond at position 2. Its molecular formula is C₁₀H₁₆Cl₂, and it belongs to the class of halogenated hydrocarbons. Such compounds are typically utilized in industrial synthesis, polymer production, and as intermediates in agrochemical manufacturing.

Preparation Methods

The synthesis of 2,4-Dichlorodec-4-ene typically involves the chlorination of decene. One common method includes the use of hydrochloric acid and an oxidizing agent in the presence of a chlorination catalyst. The reaction conditions are carefully controlled to ensure the selective chlorination at the 2 and 4 positions of the decene molecule . Industrial production methods often involve large-scale chlorination processes with stringent quality control measures to ensure high purity and yield of the final product .

Chemical Reactions Analysis

2,4-Dichlorodec-4-ene undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen to the compound, often resulting in the formation of chlorinated alcohols or ketones.

Reduction: The reduction of 2,4-Dichlorodec-4-ene can lead to the formation of decene by removing the chlorine atoms.

Substitution: This compound can undergo nucleophilic substitution reactions where the chlorine atoms are replaced by other functional groups such as hydroxyl or amino groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium hydroxide for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

2,4-Dichlorodec-4-ene has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s chlorinated structure makes it a useful tool in studying the effects of halogenated compounds on biological systems.

Medicine: Research is ongoing to explore its potential as a precursor in the synthesis of pharmaceuticals.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes .

Mechanism of Action

The mechanism of action of 2,4-Dichlorodec-4-ene involves its interaction with specific molecular targets. The compound can act as an electrophile, reacting with nucleophilic sites in biological molecules. This interaction can lead to the formation of covalent bonds, altering the structure and function of the target molecules. The pathways involved in these reactions are complex and depend on the specific biological context .

Comparison with Similar Compounds

Structural and Chemical Identity

The table below compares 2,4-Dichlorodec-4-ene with two analogous chlorinated alkenes: 1,1-Dichloroethene (a smaller molecule) and 1-(2-Chloroethoxy)-4-dodecylbenzene (a chlorinated aromatic compound).

Characteristic	2,4-Dichlorodec-4-ene (Hypothetical)	1,1-Dichloroethene	1-(2-Chloroethoxy)-4-dodecylbenzene
Molecular Formula	C₁₀H₁₆Cl₂	C₂H₂Cl₂	C₂₀H₃₃ClO
Molecular Weight (g/mol)	~211.14 (calculated)	96.94	332.93
CAS Registry Number	Not available	75-35-4	94160-15-3
Structure Type	Aliphatic chlorinated alkene	Aliphatic chlorinated alkene	Aromatic chlorinated ether
Key Functional Groups	Double bond, Cl substituents	Double bond, Cl substituents	Benzene ring, ether linkage, Cl substituent

Physicochemical Properties

• Boiling Point : Chlorinated alkenes generally exhibit lower boiling points than their alkane counterparts due to reduced molecular weight and increased polarity. For example, 1,1-dichloroethene boils at 31.7°C , whereas 2,4-dichlorodec-4-ene (with a longer chain) would likely have a significantly higher boiling point (>200°C, estimated).
• Solubility : Chlorinated alkenes are sparingly soluble in water. 1,1-Dichloroethene has a solubility of 0.25 g/L at 25°C , while 2,4-dichlorodec-4-ene’s solubility is expected to be even lower due to its hydrophobic decene backbone.
• Reactivity : The double bond in 2,4-dichlorodec-4-ene makes it susceptible to addition reactions (e.g., halogenation), similar to 1,1-dichloroethene. However, the presence of bulky alkyl chains may sterically hinder such reactions compared to smaller analogs .

Toxicity and Environmental Impact

For instance:

• 2,4-Dichlorophenoxyacetic acid (2,4-D), though structurally distinct (a chlorinated phenoxy herbicide), highlights the persistence of chlorinated compounds in ecosystems and their bioaccumulation risks .
• 1-(2-Chloroethoxy)-4-dodecylbenzene ’s safety data sheet emphasizes hazards such as skin irritation and environmental toxicity .